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Compound of Interest

Compound Name: (R)-Vapol

Cat. No.: B133142

Essential Safety and Handling Guide for (R)-Vapol

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of specialized chemical reagents is paramount. This document provides immediate,
essential safety and logistical information for the handling of (R)-Vapol, a chiral ligand used in
asymmetric catalysis. The following procedural guidance is designed to build confidence and
ensure safety in the laboratory environment.

(R)-Vapol is a combustible solid that is classified as a skin irritant, a respiratory irritant, and can
cause serious eye damage. It is also a suspected carcinogen (Hazard Classifications: Carc. 2,
Eye Dam. 1, Skin Irrit. 2, STOT SE 3). Adherence to the following protocols is critical for
minimizing risk and ensuring safe disposal.

Physical and Chemical Properties of (R)-Vapol

A summary of the key quantitative data for (R)-Vapol is presented below for easy reference.
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Property Value Source
Molecular Formula CaoH2602 [1112]
Molecular Weight 538.63 g/mol [1][2]
Melting Point 225-229 °C

[0]20/D -144°, ¢ = 1 in

Optical Activity

chloroform
Appearance Solid
Storage Temperature 2-8°C

Operational Plan: Step-by-Step Handling

Procedures

Given that (R)-Vapol is a hazardous and potentially air- and moisture-sensitive solid, all

handling must be conducted in a controlled environment, such as a fume hood or a glovebox,

to prevent exposure and maintain the integrity of the compound.

Preparation and Engineering Controls:

o Designated Area: All work with (R)-Vapol must be conducted in a designated area within a

certified chemical fume hood to minimize inhalation exposure.[3]

o Ventilation: Ensure the fume hood has a tested and certified face velocity of 80-120 feet per

minute.

 Inert Atmosphere: For reactions requiring anhydrous conditions, handle (R)-Vapol under an

inert atmosphere (e.g., argon or nitrogen) using a glovebox or Schlenk line techniques.[4]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible

and tested regularly.[5]

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles causing

serious eye damage.[6][7]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene),
inspected before use.

Consider double-gloving.

Prevents skin contact and

irritation.[6]

Body Protection

A flame-retardant lab coat, fully
buttoned, with tight-fitting cuffs.

Protects skin from accidental

spills.

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and
particulates should be used if
there is a risk of generating
dust or aerosols outside of a

fume hood.

Protects against inhalation of
the irritant and potentially

carcinogenic powder.[6][8]

Footwear

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.[6]

Weighing and Transfer:

» Weighing: Weigh (R)-Vapol in a fume hood on a tared, sealed container to prevent dispersal

of the powder.[3]

o Transfer: Use a powder funnel or other appropriate tools to transfer the solid. Avoid creating

dust. If transferring into a reaction vessel under an inert atmosphere, use a glovebox or a

sealed transfer container.

Spill and Emergency Procedures:

o Small Spills: For small spills within a fume hood, carefully sweep up the solid material using

absorbent pads. Avoid raising dust. Place the waste in a sealed, labeled container for

hazardous waste disposal.
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Large Spills: Evacuate the immediate area and alert laboratory personnel. If safe to do so,
contain the spill to prevent it from spreading. Contact the institution's environmental health
and safety (EHS) office immediately.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical
attention.

Disposal Plan

Proper disposal of (R)-Vapol and any contaminated materials is crucial due to its carcinogenic

potential.

Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with (R)-Vapol, including weighing paper, gloves,
and absorbent materials, must be collected in a dedicated, sealed, and clearly labeled
hazardous waste container. The label should read "Hazardous Waste - Carcinogen”.[3]

Liguid Waste: Solutions containing (R)-Vapol should be collected in a separate, sealed, and
labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatibility has been confirmed.

Sharps: Any contaminated sharps (needles, etc.) must be disposed of in a designated
sharps container for hazardous chemical waste.

Container Management:

Labeling: All waste containers must be clearly labeled with the full chemical name "(R)-
Vapol" and the associated hazards (Skin Irritant, Eye Damage, Respiratory Irritant,
Carcinogen).
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+ Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials.[9]

Final Disposal:

o Contact EHS: Arrange for the disposal of all (R)-Vapol waste through your institution's
environmental health and safety (EHS) office.[10] Do not dispose of (R)-Vapol down the
drain or in regular trash.[10][11]

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling (R)-Vapol safely.
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Caption: Workflow for the safe handling of (R)-Vapol.
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Caption: PPE selection based on the hazards of (R)-Vapol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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